3-([1,2,4]triazolo[4,3-b]pyridazin-6-ylthio)-N-(benzo[d]thiazol-2-yl)propanamide

• Molecular Formula: C15H12N6OS2
• Molecular Weight: 356.4 g/mol
• IUPAC Name: N-(1,3-benzothiazol-2-yl)-3-([1,2,4]triazolo[4,3-b]pyridazin-6-ylsulfanyl)propanamide
• InChI: InChI=1S/C15H12N6OS2/c22-13(18-15-17-10-3-1-2-4-11(10)24-15)7-8-23-14-6-5-12-19-16-9-21(12)20-14/h1-6,9H,7-8H2,(H,17,18,22)
• InChI Key: YILYUAOOPKCAPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)CCSC3=NN4C=NN=C4C=C3

Description

This compound features a [1,2,4]triazolo[4,3-b]pyridazine core linked via a thioether (-S-) bridge to a propanamide chain terminating in a benzothiazole group. The triazolo-pyridazine scaffold is known for its versatility in medicinal chemistry, often contributing to π-π stacking interactions and hydrogen bonding in biological targets . The benzothiazole moiety is a privileged structure in drug discovery, frequently associated with antimicrobial, anticancer, and kinase-inhibitory activities . tuberculosis ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-([1,2,4]triazolo[4,3-b]pyridazin-6-ylthio)-N-(benzo[d]thiazol-2-yl)propanamide typically involves multiple steps, starting with the preparation of the triazolopyridazine and benzo[d]thiazole intermediates. These intermediates are then coupled through a thiol linkage to form the final product. The reaction conditions often include the use of solvents such as dimethylformamide or dimethyl sulfoxide, and catalysts like triethylamine or potassium carbonate to facilitate the coupling reaction.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve large-scale batch or continuous flow processes. These methods would optimize the reaction conditions to maximize yield and minimize waste. The use of automated systems and advanced analytical techniques would ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-([1,2,4]triazolo[4,3-b]pyridazin-6-ylthio)-N-(benzo[d]thiazol-2-yl)propanamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

Substitution: Halogens, alkylating agents, and other electrophiles under various conditions, depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or amines. Substitution reactions can result in a wide range of derivatives, depending on the substituent introduced.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules, particularly in the development of new heterocyclic compounds.

Biology: Its unique structure may allow it to interact with biological macromolecules, making it a potential candidate for studying enzyme inhibition or protein-ligand interactions.

Medicine: The compound’s potential bioactivity could make it a candidate for drug development, particularly in the areas of antimicrobial or anticancer research.

Industry: It may be used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism by which 3-([1,2,4]triazolo[4,3-b]pyridazin-6-ylthio)-N-(benzo[d]thiazol-2-yl)propanamide exerts its effects is likely related to its ability to interact with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in key biological pathways. The compound’s unique structure allows it to form specific interactions with these targets, potentially leading to the modulation of their activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Triazolo-Pyridazine Cores

Table 1: Key Structural and Functional Differences

Compound Name	Substituents on Triazolo-Pyridazine	Linked Group	Molecular Weight (g/mol)	Notable Activity	Reference
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)-N-(benzo[d]thiazol-2-yl)propanamide	Thioether (-S-)	Propanamide-benzothiazole	~412*	N/A (inferred antimicrobial/kinase inhibition)
3-(6-Methoxy[1,2,4]triazolo[4,3-b]pyridazin-3-yl)-N-[2-(1-methylbenzimidazol-2-yl)ethyl]propanamide	Methoxy (-OCH₃)	Propanamide-benzimidazole	379.42	Not reported
N-(Benzo[d]thiazol-2-yl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide	4-Fluorophenyl, thioacetamide	Acetamide-benzothiazole	~412*	Not reported
N-(4-(4-chlorophenyl)thiazol-2-yl)-3-(1H-indol-3-yl)propanamide	Indole	Propanamide-thiazole	~350 (estimated)	Antimicrobial activity (gram-positive/negative bacteria)

*Calculated based on molecular formulas in evidence.

Key Observations:

• Substituent Effects : Methoxy groups (e.g., ) may enhance solubility but reduce target affinity compared to thioether linkages, which improve lipophilicity and membrane permeability .
• Benzothiazole vs. Benzimidazole : The benzothiazole group in the target compound is structurally distinct from benzimidazole in , with the former associated with stronger antimicrobial activity in analogs (e.g., MIC = 500 µg/mL against M. tuberculosis in triazolo-pyrazine derivatives ).

Key Findings:

• Anti-Tubercular Activity : Triazolo-pyrazine derivatives with benzothiazole groups (e.g., compounds 98a, 98d, 98e) show MIC values of 500 µg/mL, suggesting moderate potency . The target compound’s pyridazine core may enhance binding to bacterial enzymes due to increased planarity.
• Antimicrobial Specificity : Benzimidazole-linked analogs (e.g., ) lack reported antimicrobial activity, whereas benzothiazole derivatives consistently demonstrate efficacy, highlighting the critical role of the benzothiazole ring .

Pharmacokinetic and Toxicity Considerations

• Triazolo-Pyridazine Stability : Neutral triazolo derivatives (e.g., TATOT) exhibit high thermal stability (decomposition at 280°C) and low toxicity, suggesting favorable safety profiles for the target compound .
• Solubility Challenges : Thioether-linked compounds (e.g., ) may require formulation optimization due to inherent hydrophobicity, whereas methoxy-substituted analogs () could offer improved aqueous solubility.

Biological Activity

The compound 3-([1,2,4]triazolo[4,3-b]pyridazin-6-ylthio)-N-(benzo[d]thiazol-2-yl)propanamide is a novel synthetic derivative that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The structure of the compound can be described by the following molecular formula:

Property	Details
Molecular Formula	C₁₄H₁₃N₅S
Molecular Weight	285.35 g/mol
IUPAC Name	3-([1,2,4]triazolo[4,3-b]pyridazin-6-ylthio)-N-(benzo[d]thiazol-2-yl)propanamide
CAS Number	Not available

Anticancer Activity

Recent studies have indicated that compounds containing the triazolo and thiazole moieties exhibit significant anticancer properties. For instance, derivatives similar to 3-([1,2,4]triazolo[4,3-b]pyridazin-6-ylthio)-N-(benzo[d]thiazol-2-yl)propanamide have shown potent inhibitory effects against various cancer cell lines.

• In Vitro Studies :
  • A study evaluated the cytotoxicity of several triazolo-pyridazine derivatives against A549 (lung cancer), MCF-7 (breast cancer), and HeLa (cervical cancer) cell lines. The most active compound exhibited IC50 values of 1.06 µM for A549 and 1.23 µM for MCF-7 cells .
  • The compound's mechanism of action involves the induction of apoptosis in cancer cells, which was confirmed through flow cytometry analysis .

Anticonvulsant Activity

The anticonvulsant potential of thiazole-containing compounds has also been explored. In research involving various thiazole derivatives:

• Compounds demonstrated significant efficacy in animal models of epilepsy, with some achieving 100% protection against seizures .

The biological activity of 3-([1,2,4]triazolo[4,3-b]pyridazin-6-ylthio)-N-(benzo[d]thiazol-2-yl)propanamide can be attributed to its ability to interact with specific molecular targets:

• Kinase Inhibition : Similar compounds have been shown to inhibit c-Met kinase activity, which plays a critical role in tumor growth and metastasis .
• Protein Interactions : Molecular dynamics simulations suggest that the compound interacts with target proteins primarily through hydrophobic contacts and hydrogen bonding .

Case Study 1: Anticancer Efficacy

In a controlled study involving a series of synthesized triazolo derivatives:

• The compound was tested against multiple cancer cell lines, showing promising results in reducing cell viability compared to standard chemotherapy agents like doxorubicin .

Case Study 2: Anticonvulsant Properties

A separate investigation into the anticonvulsant effects revealed that certain thiazole derivatives significantly reduced seizure frequency in rodent models when administered at specific dosages .